Cas no 2034365-31-4 (N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide)
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopentyl-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-thiophen-2-ylacetamide
- N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide
- N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
-
- Inchi: 1S/C19H25N3OS/c1-21-18-10-4-9-16(18)17(20-21)13-22(14-6-2-3-7-14)19(23)12-15-8-5-11-24-15/h5,8,11,14H,2-4,6-7,9-10,12-13H2,1H3
- InChI Key: JZJHCLCQEWXZGD-UHFFFAOYSA-N
- SMILES: S1C([H])=C([H])C([H])=C1C([H])([H])C(N(C([H])([H])C1C2C([H])([H])C([H])([H])C([H])([H])C=2N(C([H])([H])[H])N=1)C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 454
- XLogP3: 2.8
- Topological Polar Surface Area: 66.4
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6503-5285-2μmol |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-5μmol |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-10μmol |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-20μmol |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-1mg |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-2mg |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-3mg |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-4mg |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-5mg |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6503-5285-10mg |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide |
2034365-31-4 | 10mg |
$118.5 | 2023-09-08 |
N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide
Research Brief on N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS: 2034365-31-4)
In recent years, the compound N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS: 2034365-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopenta[c]pyrazole and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.
The synthesis of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide involves a multi-step process, as detailed in recent publications. Key steps include the cyclization of pyrazole derivatives and subsequent functionalization with thiophene and cyclopentyl groups. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the scalability of this process, making it more feasible for industrial applications.
Pharmacological studies have revealed that this compound exhibits potent activity as a modulator of specific protein targets, including kinases and G-protein-coupled receptors (GPCRs). In vitro assays demonstrate its ability to inhibit key signaling pathways implicated in inflammatory and proliferative diseases. For instance, recent data indicate that the compound effectively suppresses the activation of NF-κB, a transcription factor central to inflammatory responses, at nanomolar concentrations. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and certain cancers.
In vivo studies have further corroborated the therapeutic potential of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide. Animal models of inflammation and tumorigenesis have shown significant reductions in disease markers following treatment with this compound. Notably, its pharmacokinetic profile—including favorable bioavailability and metabolic stability—positions it as a strong candidate for further development. However, challenges such as off-target effects and potential toxicity require additional investigation to ensure clinical safety.
Looking ahead, the compound's unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies are expected to explore its efficacy in combination therapies, as well as its potential applications in neurodegenerative and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition from preclinical to clinical stages. As such, N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide represents a promising avenue for drug discovery and development in the coming years.
2034365-31-4 (N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(thiophen-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)